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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the preparation, storage, and handling of

Triflumizole stock solutions for research and development purposes. Triflumizole is an

imidazole fungicide that functions as a sterol demethylation inhibitor, primarily by inhibiting

ergosterol biosynthesis.[1][2] It is widely utilized in agricultural and research settings to control

fungal pathogens and to investigate various biological pathways.[1][3] These protocols are

designed to ensure the accurate and consistent preparation of Triflumizole solutions for

reliable experimental outcomes.

Physicochemical Properties and Solubility
Triflumizole is a white to off-white solid with the chemical formula C₁₅H₁₅ClF₃N₃O and a

molecular weight of 345.75 g/mol .[1] Understanding its solubility is critical for the preparation

of homogenous and effective stock solutions.

Table 1: Solubility of Triflumizole in Various Solvents
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Solvent Solubility
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL 289.23 mM

Ultrasonic treatment

may be needed to aid

dissolution. Use of

newly opened,

hygroscopic DMSO is

recommended.[1]

Water (at 20°C, pH 7)
10.2 mg/L (0.0102

mg/mL)
0.0295 mM

Practically insoluble.

[4]

Chloroform (at 20°C)
2.22 mg/L (0.00222

mg/mL)
0.0064 mM [4]

Hexane (at 20°C)
0.0176 mg/L

(0.0000176 mg/mL)
0.000051 mM [4]

Xylene (at 20°C)
0.639 mg/L (0.000639

mg/mL)
0.00185 mM [4]

Acetone (at 20°C)
1.44 mg/L (0.00144

mg/mL)
0.00416 mM [4]

Methanol (at 20°C)
0.496 mg/L (0.000496

mg/mL)
0.00143 mM [4]

Corn Oil ≥ 2.5 mg/mL ≥ 7.23 mM
Forms a clear

solution.[1]

Experimental Protocols
Preparation of a 100 mM Triflumizole Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent for in vitro studies.

Materials:
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Triflumizole powder (purity ≥95%)[5]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Weighing: Accurately weigh the desired amount of Triflumizole powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

34.575 mg of Triflumizole.

Dissolution: Add the weighed Triflumizole to a sterile microcentrifuge tube. Add the

appropriate volume of DMSO to achieve the final concentration of 100 mM.

Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the Triflumizole does not fully dissolve, place the tube in an

ultrasonic water bath for 5-10 minutes.[1] Visually inspect the solution to ensure no

particulate matter remains.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 1 month or at -80°C for up

to 6 months.[1]
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Weigh Triflumizole Powder

Add Anhydrous DMSO

Vortex Vigorously

Ultrasonic Bath (if needed)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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